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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for glycolic acid

tert-butyl ester (also known as tert-butyl 2-hydroxyacetate), a key intermediate in various

organic syntheses. This document details the expected nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data, alongside detailed experimental protocols for

its synthesis and spectral analysis.

Spectral Data Summary
The following tables summarize the expected quantitative spectral data for glycolic acid tert-

butyl ester based on its chemical structure and data from analogous compounds.

Table 1: Predicted ¹H NMR Spectral Data for Glycolic Acid Tert-Butyl Ester

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~4.1 s 2H HO-CH₂-

~2.5-3.5 br s 1H HO-CH₂-

1.48 s 9H -C(CH₃)₃
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Note: The chemical shift of the hydroxyl proton is highly dependent on the solvent and

concentration.

Table 2: Predicted ¹³C NMR Spectral Data for Glycolic Acid Tert-Butyl Ester

Chemical Shift (δ) ppm Assignment

~172 C=O (Ester)

~82 -C(CH₃)₃

~61 HO-CH₂-

~28 -C(CH₃)₃

Table 3: Key IR Absorption Bands for Glycolic Acid Tert-Butyl Ester

Wavenumber (cm⁻¹) Intensity Assignment

3500-3200 Broad O-H stretch (alcohol)

2980-2850 Medium-Strong C-H stretch (alkane)

~1735 Strong C=O stretch (ester)

~1250, ~1150 Strong C-O stretch (ester)

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI) for Glycolic Acid Tert-Butyl

Ester

m/z Relative Intensity Assignment

132 Low [M]⁺ (Molecular Ion)

117 Moderate [M - CH₃]⁺

76 Moderate
[M - C₄H₈]⁺ or

[HOCH₂COOH]⁺

57 High [C(CH₃)₃]⁺ (tert-butyl cation)
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Experimental Protocols
Synthesis of Glycolic Acid Tert-Butyl Ester via Fischer-
Speier Esterification
This protocol outlines a standard laboratory procedure for the synthesis of glycolic acid tert-

butyl ester.[1][2][3]

Materials:

Glycolic acid

tert-Butanol (excess)

Concentrated sulfuric acid (catalyst)

Toluene

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine glycolic acid, a 5-fold molar excess of tert-butanol, and a catalytic amount of

concentrated sulfuric acid in toluene.
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Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

typically complete when the theoretical amount of water has been collected.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude

product.

Purify the crude product by vacuum distillation to obtain pure glycolic acid tert-butyl ester.

Spectral Data Acquisition
The following are general protocols for obtaining the spectral data.

2.2.1 NMR Spectroscopy

¹H and ¹³C NMR spectra are typically recorded on a 300 MHz or 500 MHz spectrometer.

The sample is dissolved in a deuterated solvent, commonly chloroform-d (CDCl₃), with

tetramethylsilane (TMS) used as an internal standard (0 ppm).

2.2.2 IR Spectroscopy

Infrared spectra can be obtained using a Fourier-Transform Infrared (FT-IR) spectrometer.

For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

For solid samples, a KBr pellet or a Nujol mull can be prepared.

2.2.3 Mass Spectrometry
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Mass spectra are typically acquired using a mass spectrometer with an electron ionization

(EI) source.

The sample is introduced into the instrument, often via direct infusion or after separation by

gas chromatography (GC-MS).

Visualizations
The following diagrams illustrate key workflows and relationships in the spectral analysis of

glycolic acid tert-butyl ester.
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Workflow for the synthesis and spectral analysis of glycolic acid tert-butyl ester.
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Glycolic Acid Tert-Butyl Ester Structure

Expected Spectral Signatures

Hydroxyl Group
(-OH)

IR: ~3400 cm⁻¹ (broad)
¹H NMR: ~2.5-3.5 ppm (br s)

Methylene Group
(-CH₂-)

¹H NMR: ~4.1 ppm (s)
¹³C NMR: ~61 ppm

Tert-Butyl Ester Group
(-COOC(CH₃)₃)

IR: ~1735 cm⁻¹ (strong) ¹H NMR: ~1.48 ppm (s)
¹³C NMR: ~82, 28 ppm MS: m/z 57
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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